15-Hydroxypentadecanoic acid 15-Hydroxypentadecanoic acid 15-hydroxypentadecanoic acid is an omega-hydroxy-long-chain fatty acid that is pentadecanoic acid in which one of the hydrogens of the terminal methyl group has been replaced by a hydroxy group. It is a straight-chain saturated fatty acid and an omega-hydroxy-long-chain fatty acid. It derives from a pentadecanoic acid. It is a conjugate acid of a 15-hydroxypentadecanoate.
Brand Name: Vulcanchem
CAS No.: 4617-33-8
VCID: VC0164413
InChI: InChI=1S/C15H30O3/c16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15(17)18/h16H,1-14H2,(H,17,18)
SMILES: C(CCCCCCCO)CCCCCCC(=O)O
Molecular Formula: C15H30O3
Molecular Weight: 258.4 g/mol

15-Hydroxypentadecanoic acid

CAS No.: 4617-33-8

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VCID: VC0164413

Molecular Formula: C15H30O3

Molecular Weight: 258.4 g/mol

15-Hydroxypentadecanoic acid - 4617-33-8

CAS No. 4617-33-8
Product Name 15-Hydroxypentadecanoic acid
Molecular Formula C15H30O3
Molecular Weight 258.4 g/mol
IUPAC Name 15-hydroxypentadecanoic acid
Standard InChI InChI=1S/C15H30O3/c16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15(17)18/h16H,1-14H2,(H,17,18)
Standard InChIKey BZUNJUAMQZRJIP-UHFFFAOYSA-N
SMILES C(CCCCCCCO)CCCCCCC(=O)O
Canonical SMILES C(CCCCCCCO)CCCCCCC(=O)O
Appearance Unit:25 mgSolvent:nonePurity:98+%Physical solid
Description 15-hydroxypentadecanoic acid is an omega-hydroxy-long-chain fatty acid that is pentadecanoic acid in which one of the hydrogens of the terminal methyl group has been replaced by a hydroxy group. It is a straight-chain saturated fatty acid and an omega-hydroxy-long-chain fatty acid. It derives from a pentadecanoic acid. It is a conjugate acid of a 15-hydroxypentadecanoate.
Synonyms omega-Hydroxy C15:0 fatty acid
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PubChem Compound 78360
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